1-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-3-thiophen-2-ylurea

• IUPAC Name: 1-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C17H16N2O2S2/c20-14(11-18-17(21)19-16-4-2-10-23-16)12-5-7-13(8-6-12)15-3-1-9-22-15/h1-10,14,20H,11H2,(H2,18,19,21)
• InChI Key: YFPDOLVBXDBJJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(C=C2)C(CNC(=O)NC3=CC=CS3)O
• Molecular Formula: C17H16N2O2S2
• Molecular Weight: 344.5 g/mol

Description

1-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-3-thiophen-2-ylurea is a chemical compound that belongs to the class of urea derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism Of Action

The mechanism of action of 1-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-3-thiophen-2-ylurea involves the inhibition of specific enzymes and pathways that are involved in the growth and proliferation of cancer cells. The compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDACs, the compound can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
In addition to its anticancer properties, 1-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-3-thiophen-2-ylurea has also been found to have other biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases. The compound has also been found to improve insulin sensitivity and glucose uptake, which may be useful in the treatment of diabetes.

Advantages And Limitations For Lab Experiments

One of the advantages of using 1-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-3-thiophen-2-ylurea in lab experiments is its high potency and selectivity. The compound has been found to be more potent than other HDAC inhibitors, making it a promising candidate for further research. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 1-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-3-thiophen-2-ylurea. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the investigation of the compound's potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to elucidate the mechanisms of action and biochemical effects of the compound, as well as its potential toxicity and side effects.

Synthesis Methods

The synthesis of 1-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-3-thiophen-2-ylurea involves the reaction of 4-thiophen-2-ylbenzaldehyde with 2-amino-3-hydroxythiophene in the presence of a base. The resulting intermediate is then treated with isocyanate to yield the final product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

1-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-3-thiophen-2-ylurea has been found to have potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. The compound has also been studied for its potential use in the treatment of other diseases such as diabetes and Alzheimer's disease.